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Compound of Interest

Compound Name: 1,2"-O-dimethylguanosine

Cat. No.: B13856825

For Researchers, Scientists, and Drug Development
Professionals

This guide provides a comprehensive overview of the stereochemistry of 1,2'-O-
dimethylguanosine (mGm), a modified nucleoside found in transfer RNA (tRNA). The
document detalils its structural features, plausible synthetic routes, expected analytical data,
and biological significance, collating available information for researchers in drug development
and the life sciences.

Introduction to 1,2'-O-dimethylguanosine

1,2'-O-dimethylguanosine is a post-transcriptionally modified RNA nucleoside. Itis a
derivative of guanosine with two methyl groups: one at the N1 position of the guanine base and
another at the 2'-hydroxyl group of the ribose sugar.[1] This modification imparts a fixed
positive charge on the purine ring and influences the local conformation of the RNA strand.[1]
Found in the tRNA of various organisms, m*Gm plays a role in maintaining the structural
integrity and function of these molecules, which are crucial for protein synthesis.[2][3]

Stereochemical Configuration

While a definitive crystal structure for 1,2'-O-dimethylguanosine is not readily available in the
public domain, its stereochemistry can be confidently inferred from the well-established
structures of its constituent modifications: N1-methylguanosine and 2'-O-methylguanosine.
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The ribose sugar in naturally occurring nucleosides, including guanosine, adopts a specific
enantiomeric form, D-ribose. The glycosidic bond that connects the guanine base to the ribose
is in the B-configuration. Therefore, the expected systematic IUPAC name for 1,2'-O-
dimethylguanosine is 2-amino-9-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-
methoxyoxolan-2-yl]-1-methyl-1H-purin-6(9H)-one.

The key stereochemical features are:

Ribose Moiety: The ribose sugar is expected to have the D-configuration, with the following
stereocenters: (2R, 3R, 4R, 5R).

e Glycosidic Bond: The bond between the N9 of the guanine base and the C1' of the ribose
sugar is in the B-anomeric configuration.

o 2'-O-methylation: This modification introduces a methoxy group at the 2' position of the
ribose. This methylation influences the sugar pucker equilibrium, favoring the C3'-endo
conformation, which is characteristic of A-form RNA helices.[4] This conformational
preference contributes to the stability of the RNA structure.[5][6]

e N1-methylation: The methylation at the N1 position of the guanine base introduces a
permanent positive charge and steric bulk. This modification is crucial for translational fidelity
by preventing frameshift errors during protein synthesis.[1]

Below is a diagram illustrating the expected stereochemistry of 1,2'-O-dimethylguanosine.

Caption: Expected stereochemical structure of 1,2'-O-dimethylguanosine.

Synthesis Protocols

A direct, optimized synthesis protocol for 1,2'-O-dimethylguanosine is not extensively
documented. However, a plausible synthetic route can be designed by combining established
methods for N1-methylation of guanosine and 2'-O-methylation of ribonucleosides. The
synthesis would likely proceed through a multi-step process involving protection of reactive
groups, followed by sequential methylation and deprotection.

Proposed Synthetic Workflow:
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A potential synthetic pathway could involve the following key steps:

Protection of Guanosine: Protection of the exocyclic amine (N2) and the hydroxyl groups (3'
and 5') of the ribose is necessary to ensure selective methylation.

e N1-methylation: Introduction of a methyl group at the N1 position of the protected guanine
base.

e 2'-O-methylation: Methylation of the 2'-hydroxyl group of the protected ribose.

» Deprotection: Removal of all protecting groups to yield the final product, 1,2'-O-
dimethylguanosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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